Cas no 277745-24-1 (4-(Methylamino)-1-benzylpiperidine monohydrochoride)

• Product Name: 4-(Methylamino)-1-benzylpiperidine monohydrochoride
• CAS No: 277745-24-1
• MF: C₁₃H₂₁ClN₂
• MW: 240.772242307663
• CID: 4643170
• Update Time: 2025-06-08

4-(Methylamino)-1-benzylpiperidine monohydrochoride Chemical and Physical Properties

Names and Identifiers

• 4-(Methylamino)-1-benzylpiperidine monohydrochoride
• 1-Benzyl-N-methyl-4-piperidinamine Hydrochloride
• 1-Benzyl-N-methylpiperidin-4-amine hydrochloride
• 1-benzyl-N-methylpiperidin-4-amine;hydrochloride
• 1-Benzyl-N-methylpiperidin-4-amine xhydrochloride

• Inchi： 1S/C13H20N2.ClH/c1-14-13-7-9-15(10-8-13)11-12-5-3-2-4-6-12;/h2-6,13-14H,7-11H2,1H3;1H
• InChI Key： WADHHGWHTPTKBI-UHFFFAOYSA-N
• SMILES： Cl.N1(CC2C=CC=CC=2)CCC(CC1)NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 167
• Topological Polar Surface Area: 15.3

Additional information on 4-(Methylamino)-1-benzylpiperidine monohydrochoride

Professional Introduction to 4-(Methylamino)-1-benzylpiperidine monohydrochloride (CAS No. 277745-24-1)

4-(Methylamino)-1-benzylpiperidine monohydrochloride, a compound with the chemical formula C₁₁H₁₄ClN₂·H₂O, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The benzylpiperidine core is a common scaffold in drug development, known for its ability to enhance bioavailability and interact with biological targets effectively. The presence of a methylamino group further modifies its pharmacological profile, making it a promising candidate for various therapeutic interventions.

The CAS No. 277745-24-1 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and research continuity. This compound has been studied for its role in developing novel pharmaceutical agents, particularly in the realm of central nervous system (CNS) drugs. The combination of the benzylpiperidine ring and the methylamino substituent suggests potential interactions with neurotransmitter systems, which is a critical area of research in modern medicine.

Recent advancements in medicinal chemistry have highlighted the importance of piperidine derivatives in drug design. Piperidine-based compounds are known for their favorable pharmacokinetic properties, including good solubility and metabolic stability. The 4-(Methylamino)-1-benzylpiperidine monohydrochloride derivative exemplifies these advantages, making it a valuable asset in the quest for new therapeutic entities. Researchers have been exploring its potential as an intermediate in synthesizing more complex molecules with enhanced pharmacological activity.

In the context of CNS disorders, this compound has shown promise in preclinical studies. Its structural motif is reminiscent of several approved drugs that target receptors such as serotonin and dopamine. The methylamino group, in particular, is known to modulate receptor binding affinity and selectivity, which could be leveraged to develop drugs with improved efficacy and reduced side effects. Current research is focused on understanding how this compound interacts with specific biological targets and whether it can be optimized further to meet therapeutic standards.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for formulation into pharmaceutical products. This aspect is crucial for drug development, as poor solubility can significantly limit a drug's bioavailability and therapeutic potential. The monohydrochloride designation indicates that the compound is protonated at one site, which can influence its pharmacokinetic behavior and interactions with biological systems.

One of the most exciting areas of research involving 4-(Methylamino)-1-benzylpiperidine monohydrochloride is its potential application in neurodegenerative diseases. Studies suggest that compounds with similar structural features may interfere with pathological processes associated with conditions like Alzheimer's disease and Parkinson's disease. The ability of this molecule to cross the blood-brain barrier is particularly noteworthy, as many CNS drugs fail to reach their target sites due to this barrier.

Furthermore, the benzyl group attached to the piperidine ring adds another layer of complexity to its pharmacological profile. Benzyl groups are often incorporated into drug molecules to improve their binding affinity and metabolic stability. The 4-(Methylamino)-1-benzylpiperidine monohydrochloride derivative benefits from these properties, making it a versatile building block for further chemical modifications.

From a synthetic chemistry perspective, this compound serves as an interesting model for developing new synthetic strategies. Its structure allows for modifications at multiple sites, enabling chemists to explore various functional groups and their impact on overall pharmacological activity. The growing interest in piperidine derivatives as pharmacophores underscores their importance in modern drug discovery.

The hydrochloride form also facilitates easier handling and storage under controlled conditions, which is essential for both laboratory research and industrial-scale production. This stability ensures that researchers can conduct experiments reliably without worrying about degradation or contamination.

In summary, 4-(Methylamino)-1-benzylpiperidine monohydrochloride (CAS No. 277745-24-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing new drugs targeting various diseases, particularly those affecting the central nervous system. Ongoing studies continue to uncover new applications and synthetic possibilities for this molecule, solidifying its place as a key player in medicinal chemistry.